Cas no 199991-61-2 ((2-Amino-4-hydroxy-1,3-thiazol-5-yl)acetic acid)

(2-Amino-4-hydroxy-1,3-thiazol-5-yl)acetic acid structure
199991-61-2 structure
Product Name:(2-Amino-4-hydroxy-1,3-thiazol-5-yl)acetic acid
CAS No:199991-61-2
MF:C5H6N2O3S
MW:174.177739620209
CID:908820
PubChem ID:250957
Update Time:2025-04-19

(2-Amino-4-hydroxy-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Amino-4-hydroxy-1,3-thiazol-5-yl)acetic acid
    • 2-AMINO-4-HYDROXY-5-THIAZOLEACETIC ACID
    • 2-(2-amino-4-hydroxy-1,3-thiazol-5-yl)acetic acid
    • 2-(4-hydroxy-2-imino-2,3-dihydrothiazol-5-yl)acetic acid
    • NSC-163336
    • NSC163336
    • SCHEMBL15740329
    • DTXSID20290769
    • AKOS001661529
    • F0918-4362
    • MLS000736779
    • (4-hydroxy-2-imino-2,3-dihydro-1,3-thiazol-5-yl)acetic acid
    • Oprea1_679152
    • HMS1372I20
    • CHEMBL1447850
    • NCIOpen2_000448
    • STL302045
    • AKOS006345750
    • SMR000528323
    • NSC-70980
    • 199991-61-2
    • 2-(2-amino-4-hydroxythiazol-5-yl)acetic acid
    • 5-thiazoleacetic acid, 2-amino-4-hydroxy-
    • MFCD02323266
    • STL453402
    • ChemDiv2_001252
    • NSC70980
    • Inchi: 1S/C5H6N2O3S/c6-5-7-4(10)2(11-5)1-3(8)9/h10H,1H2,(H2,6,7)(H,8,9)
    • InChI Key: YMUQFCODCOKKEL-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1CC(=O)O)O

Computed Properties

  • Exact Mass: 174.00998
  • Monoisotopic Mass: 174.00991323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 96.44
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